4-(Tert-butyl)-2-[(4-methoxyphenoxy)methyl]-1,3-thiazole

• IUPAC Name: 4-tert-butyl-2-[(4-methoxyphenoxy)methyl]-1,3-thiazole
• InChI: InChI=1S/C15H19NO2S/c1-15(2,3)13-10-19-14(16-13)9-18-12-7-5-11(17-4)6-8-12/h5-8,10H,9H2,1-4H3
• InChI Key: KFBLWSOGIMGCAA-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CSC(=N1)COC2=CC=C(C=C2)OC
• Molecular Formula: C15H19NO2S
• Molecular Weight: 277.4 g/mol

Description

The compound “4-(Tert-butyl)-2-[(4-methoxyphenoxy)methyl]-1,3-thiazole” is a complex organic molecule that contains a thiazole ring, which is a heterocyclic compound with sulfur and nitrogen in the ring. It also has a tert-butyl group, a methoxyphenoxy group, and a methyl group attached to the thiazole ring.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the thiazole ring, followed by the attachment of the tert-butyl, methoxyphenoxy, and methyl groups. The exact synthesis process would depend on the starting materials and the specific conditions required.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The thiazole ring, being a heterocycle, would likely contribute to the compound’s stability and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its structure and the conditions under which the reactions are carried out. The presence of the thiazole ring, the tert-butyl group, and the methoxyphenoxy group could all influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s used as a drug, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s handled and used. Proper safety measures should always be taken when handling chemical compounds.

Future Directions

The future directions for research on this compound could involve further studying its properties, exploring its potential uses, and developing methods for its synthesis.